BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols:
Tetrapropylammonium lodide in Perovskite Solar
Cell Fabrication

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrapropylammonium iodide

Cat. No.: B146149

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrapropylammonium iodide (TPAI) is a quaternary ammonium salt that is gaining attention
as an additive in the fabrication of perovskite solar cells (PSCs). As a member of the broader
class of alkylammonium halides, TPAI and its analogs are utilized to enhance the performance
and stability of these next-generation photovoltaic devices. The primary roles of these additives
are to passivate defects at the surface and grain boundaries of the perovskite thin film, improve
the film's morphology and crystallinity, and reduce non-radiative recombination of charge
carriers. These improvements translate to higher power conversion efficiencies (PCE),
increased open-circuit voltages (Voc), and enhanced device longevity.

These application notes provide a comprehensive overview of the use of TPAI and similar
alkylammonium iodides in perovskite solar cell fabrication, including detailed experimental
protocols and a summary of their impact on device performance. While specific data for TPAI is
emerging, the protocols and performance enhancements observed for structurally similar
compounds, such as n-propylammonium iodide and propylamine hydroiodide (PAl), offer
valuable insights and a strong starting point for the application of TPAI.
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The following tables summarize the quantitative effects of incorporating alkylammonium iodides
as additives or in post-treatment steps on the performance of perovskite solar cells.

Table 1: Performance Enhancement of Perovskite Solar Cells with n-Propylammonium lodide
Additive

Additive

Concentration  PCE (%) Voc (V) Jsc (mAlcm?) FF
(vol%)

0 (Control) 9.7 0.98 18.5 0.53
1 11.3 1.02 19.2 0.58

Data extracted from studies on n-propylammonium iodide as an additive in the perovskite

precursor solution.[1][2][3]

Table 2: Performance Enhancement of Perovskite Solar Cells with Propylamine Hydroiodide
(PAI) Post-Treatment

Treatment PCE (%) Voc (V) Jsc (mAlcm?) FF
Untreated 21.65 1.12 24.5 0.79
PAI Treated 23.0 1.16 24.8 0.81

Data extracted from studies on the post-treatment of perovskite films with propylamine
hydroiodide.[4]

Table 3: Stability of Perovskite Solar Cells with and without Propylamine Hydroiodide (PAI)

Treatment

PCE after 500h at 50-60%

Treatment Initial PCE (%)

RH (%)
Untreated 100 60
PAIl Treated 100 90

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.mdpi.com/2073-4352/11/7/814
https://www.mdpi.com/2079-4991/14/17/1416
https://www.researchgate.net/figure/Scanning-microscopy-SEM-images-of-films-post-treated-with-methylammonium-iodide-MAIat_fig1_360128622
https://www.jku.at/fileadmin/gruppen/166/Publikationen/2024/2024-001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Data illustrates the enhanced stability of devices treated with PAI under humid conditions.[4]

Experimental Protocols

Two primary methods for incorporating tetrapropylammonium iodide (TPAI) or its analogs
into perovskite solar cells are detailed below: as an additive in the precursor solution and as a
post-treatment step after the perovskite film has been formed.

Protocol 1: TPAI as an Additive in the Perovskite
Precursor Solution (One-Step Method)

This protocol describes the incorporation of TPAI directly into the perovskite precursor solution
before the deposition of the perovskite layer.

Materials:

Lead iodide (Pbl2)

e Methylammonium iodide (MAI) or Formamidinium iodide (FAI)
o Tetrapropylammonium iodide (TPAI)

e N,N-Dimethylformamide (DMF)

e Dimethyl sulfoxide (DMSO)

e Substrates (e.g., FTO-coated glass)

o Electron Transport Layer (ETL) material (e.g., SnO2)

e Hole Transport Layer (HTL) material (e.g., Spiro-OMeTAD)

Metal contact (e.g., Gold or Silver)
Procedure:

o Substrate Preparation: Clean the FTO-coated glass substrates sequentially in an ultrasonic
bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each. Dry the
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substrates with a nitrogen gun and treat with UV-ozone for 15 minutes prior to use.

o ETL Deposition: Deposit the SnO2 electron transport layer onto the cleaned substrates by
spin-coating a SnO2 nanoparticle solution at 3000 rpm for 30 seconds, followed by
annealing at 150°C for 30 minutes.

o Perovskite Precursor Solution Preparation:

o Prepare the main perovskite precursor solution by dissolving Pbl2 and MAI (or FAI) in a
mixed solvent of DMF:DMSO (e.g., 4:1 v/v). A typical concentration is 1.4 M for both Pbl2
and MAI/FAL.

o Prepare a stock solution of TPAI in a suitable solvent (e.g., DMF or isopropanol).

o Add the TPAI stock solution to the perovskite precursor solution to achieve the desired
final concentration (e.g., 1 vol%). Vortex the solution for at least 30 minutes to ensure
homogeneity.

o Perovskite Film Deposition:

o Transfer the substrates with the ETL into a nitrogen-filled glovebox.

o Spin-coat the TPAI-containing perovskite precursor solution onto the ETL-coated
substrates. A two-step spin-coating program is often used: 1000 rpm for 10 seconds,
followed by 5000 rpm for 30 seconds.

o During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning
substrate about 10-15 seconds before the end of the program to induce rapid
crystallization.

e Annealing: Immediately transfer the substrates onto a hotplate and anneal at 100-150°C for
10-30 minutes.

e HTL and Metal Contact Deposition:

o Cool down the substrates and deposit the hole transport layer (e.g., Spiro-OMeTAD
solution in chlorobenzene) by spin-coating at 4000 rpm for 30 seconds.
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o Finally, deposit the metal back contact (e.g., 80 nm of gold or silver) by thermal
evaporation through a shadow mask to define the active area of the solar cell.

Protocol 2: Post-Treatment of Perovskite Films with TPAI

This protocol involves the application of a TPAI solution to the surface of a pre-formed
perovskite film.

Materials:

Perovskite-coated substrates (fabricated as per steps 1-5 of Protocol 1, but without TPAI in
the precursor solution)

Tetrapropylammonium iodide (TPAI)

Isopropanol (IPA) or other suitable solvent

Hole Transport Layer (HTL) material

Metal contact

Procedure:

e Perovskite Film Fabrication: Prepare the perovskite films on ETL-coated substrates as
described in Protocol 1 (steps 1-5), using a precursor solution without TPAI.

o TPAI Post-Treatment Solution Preparation: Prepare a dilute solution of TPAI in isopropanol.
The concentration can be varied, but a good starting point is 1-5 mg/mL.

o Post-Treatment Application:

o In a nitrogen-filled glovebox, spin-coat the TPAI solution onto the cooled perovskite film. A
typical spin-coating speed is 4000-5000 rpm for 30 seconds.

e Annealing: Anneal the TPAI-treated perovskite film at a moderate temperature, typically
100°C, for 5-10 minutes to remove the solvent and promote interaction with the perovskite
surface.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b146149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

+ Device Completion: Proceed with the deposition of the HTL and the metal back contact as

described in step 6 of Protocol 1.
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Caption: Workflow for TPAI as an additive.
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Caption: Workflow for TPAI post-treatment.
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Caption: Logical relationship of TPAI's effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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